Cas no 1823422-07-6 ((1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methanol)

• Product Name: (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methanol
• CAS No: 1823422-07-6
• MF: C₇H₁₁FN₂O
• MW: 158.173444986343
• MDL: MFCD28962938
• CID: 5220915
• PubChem ID: 119056209
• Update Time: 2026-03-06

(1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methanol

• MDL： MFCD28962938
• Inchi： 1S/C7H11FN2O/c1-3-10-7(8)6(4-11)5(2)9-10/h11H,3-4H2,1-2H3
• InChI Key： OYTXRURZTZFEOR-UHFFFAOYSA-N
• SMILES： N1(CC)C(F)=C(CO)C(C)=N1

Additional information on (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methanol

Recent Advances in the Study of (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methanol (CAS: 1823422-07-6)

In recent years, (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methanol (CAS: 1823422-07-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various applications, including drug development and medicinal chemistry. The compound's unique structural features, such as the presence of a fluorine atom and a hydroxymethyl group, contribute to its reactivity and biological activity, making it a valuable scaffold for further exploration.

Recent studies have focused on the synthesis and characterization of (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methanol, as well as its derivatives. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational methods such as density functional theory (DFT) calculations have been utilized to predict its electronic properties and potential interactions with biological targets. These efforts have laid a solid foundation for understanding the compound's behavior in various chemical and biological contexts.

One of the key areas of investigation has been the compound's potential as a building block for the development of novel therapeutic agents. Preliminary studies suggest that (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methanol can serve as a precursor for the synthesis of more complex molecules with enhanced pharmacological properties. For instance, its hydroxymethyl group provides a versatile handle for further functionalization, enabling the introduction of various pharmacophores that could modulate its biological activity. Researchers are particularly interested in exploring its potential as an inhibitor of specific enzymes or as a modulator of protein-protein interactions.

In addition to its synthetic utility, (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methanol has also been evaluated for its biological activity. Recent in vitro studies have demonstrated its ability to interact with certain cellular targets, although the exact mechanisms of action remain under investigation. Some reports indicate that the compound exhibits moderate antimicrobial activity against select bacterial strains, while others suggest potential anti-inflammatory effects. These findings highlight the need for further research to elucidate the compound's full therapeutic potential and to optimize its structure for improved efficacy and safety.

The pharmaceutical industry has shown growing interest in (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methanol due to its favorable physicochemical properties, such as good solubility and stability under physiological conditions. These characteristics make it an attractive candidate for drug formulation and delivery. Moreover, the compound's relatively simple synthesis route and scalability further enhance its appeal for large-scale production. Several pharmaceutical companies have initiated preclinical studies to assess its pharmacokinetic and toxicological profiles, with the aim of advancing it to clinical trials in the near future.

Despite the promising progress, challenges remain in the development of (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methanol-based therapeutics. One of the primary concerns is the need for improved selectivity to minimize off-target effects. Researchers are actively exploring structural modifications to address this issue, including the introduction of additional substituents or the design of prodrugs. Another area of focus is the optimization of synthetic routes to enhance yield and reduce production costs, which will be critical for commercial viability.

In conclusion, (1-ethyl-5-fluoro-3-methyl-1H-pyrazol-4-yl)methanol (CAS: 1823422-07-6) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent advances in its synthesis, characterization, and biological evaluation have provided valuable insights into its potential as a therapeutic agent. However, further studies are needed to fully exploit its capabilities and overcome existing challenges. As research in this area continues to evolve, this compound is likely to play an increasingly important role in the development of novel drugs and bioactive molecules.